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Compound of Interest

Compound Name: N-Methylcoclaurine

Cat. No.: B032075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (S)-N-methylcoclaurine 3'-hydroxylase

(CYP80B1) from different plant sources, focusing on their functional validation. We present

supporting experimental data, detailed protocols for key experiments, and visual

representations of the relevant biological pathways and experimental workflows.

Introduction to (S)-N-methylcoclaurine 3'-
hydroxylase (CYP80B1)
(S)-N-methylcoclaurine 3'-hydroxylase, belonging to the cytochrome P450 family 80 subfamily

B member 1 (CYP80B1), is a critical enzyme in the biosynthesis of benzylisoquinoline alkaloids

(BIAs). This diverse group of plant secondary metabolites includes many pharmacologically

important compounds such as morphine, codeine, and berberine. CYP80B1 catalyzes the 3'-

hydroxylation of (S)-N-methylcoclaurine to produce (S)-3'-hydroxy-N-methylcoclaurine, a

key intermediate that serves as a branch-point in the BIA biosynthetic pathway, leading to the

formation of (S)-reticuline. The functional validation of CYP80B1 is essential for understanding

and engineering BIA metabolic pathways for the production of valuable pharmaceuticals.
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CYP80B1 plays a pivotal role in the central pathway of BIA biosynthesis. The hydroxylation

reaction it catalyzes is a crucial step that dictates the downstream diversification of alkaloid

structures.
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Gene Cloning and Vector Construction

Pichia pastoris Transformation and Screening

Protein Expression and Microsome Preparation

Isolate total RNA from plant tissue

Synthesize cDNA

Amplify CYP80B1 ORF by PCR

Ligate CYP80B1 into Pichia expression vector (e.g., pPICZα A)

Transform E. coli and select positive clones

Purify recombinant plasmid

Linearize plasmid with restriction enzyme

Transform P. pastoris (e.g., X-33) by electroporation

Select transformants on Zeocin™ plates

Screen for high-expression clones

Inoculate buffered glycerol-complex medium (BMGY)

Induce expression in buffered methanol-complex medium (BMMY)

Harvest cells by centrifugation

Lyse cells with glass beads in breaking buffer

Isolate microsomal fraction by ultracentrifugation
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Reaction Setup

Reaction and Quenching

Product Analysis

Prepare reaction mixture containing buffer, NADPH, and microsomal protein

Pre-incubate at optimal temperature

Initiate reaction by adding substrate ((S)-N-methylcoclaurine)

Incubate at optimal temperature and pH with shaking

Stop reaction by adding a quenching solvent (e.g., acetonitrile)

Centrifuge to pellet precipitated protein

Analyze supernatant by LC-MS to quantify product formation

Calculate kinetic parameters (Km, Vmax, kcat)
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To cite this document: BenchChem. [Validating the Function of (S)-N-methylcoclaurine 3'-
hydroxylase (CYP80B1): A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b032075#validating-the-function-of-s-n-
methylcoclaurine-3-hydroxylase-cyp80b1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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